Cas no 2172053-20-0 (2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol)

• Product Name: 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol
• CAS No: 2172053-20-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5567524
• PubChem ID: 165595485
• Update Time: 2025-06-08

2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172053-20-0
• 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methyl]cyclopentan-1-ol
• EN300-1635218
• 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol

• Inchi： 1S/C8H14N4O/c1-12-8(9-10-11-12)5-6-3-2-4-7(6)13/h6-7,13H,2-5H2,1H3
• InChI Key： LVRNNLCYTPKABC-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC1=NN=NN1C

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol

Comprehensive Overview of 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol (CAS No. 2172053-20-0)

The compound 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol (CAS No. 2172053-20-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive combination of a cyclopentanol backbone and a 1-methyl-1H-tetrazole substituent makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and agrochemical development.

One of the key features of 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol is its tetrazole ring, which is known for its metabolic stability and bioisosteric properties. This characteristic is highly sought after in the design of pharmaceuticals, as it can improve the pharmacokinetic profiles of drug candidates. The methylcyclopentan-1-ol moiety further enhances the molecule's solubility and bioavailability, making it a valuable building block for researchers exploring new therapeutic agents.

In recent years, the scientific community has shown increasing interest in tetrazole-containing compounds, driven by their diverse biological activities. A quick search on academic databases reveals numerous studies investigating their roles as antimicrobial, anti-inflammatory, and anticancer agents. The specific structural attributes of CAS No. 2172053-20-0 position it as a promising candidate for further exploration in these areas. Its synthesis and derivatization have become hot topics in organic chemistry forums and research publications.

From an industrial perspective, 2-(1-methyl-1H-tetrazol-5-yl)methylcyclopentan-1-ol is also gaining traction as a potential intermediate in the production of specialty chemicals. Its stability under various conditions makes it suitable for scalable manufacturing processes. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their catalogs, responding to the rising demand from pharmaceutical and agrochemical sectors.

Environmental considerations are another aspect where CAS 2172053-20-0 shows promise. Compared to some traditional chemical intermediates, this compound exhibits relatively low ecotoxicity, aligning with the current industry trend toward greener chemistry. Researchers are investigating its biodegradation pathways and potential for use in sustainable chemical processes, addressing one of the most pressing concerns in modern chemical development.

The analytical characterization of 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol has been thoroughly documented, with detailed NMR, MS, and HPLC data available in the literature. This comprehensive profiling ensures reliable identification and quality control, which is crucial for both research and industrial applications. The compound's purity standards and storage conditions have been well-established, facilitating its handling in laboratory settings.

Looking ahead, the future applications of 2172053-20-0 appear bright. With ongoing advancements in computational chemistry and high-throughput screening, researchers can more efficiently explore its potential as a scaffold for drug design. The compound's modular structure allows for numerous derivatization possibilities, each potentially leading to novel bioactive molecules. This adaptability makes it particularly valuable in the current era of personalized medicine and targeted therapies.

For synthetic chemists, the preparation of 2-(1-methyl-1H-tetrazol-5-yl)methylcyclopentan-1-ol presents interesting challenges and opportunities. Various synthetic routes have been reported, each with its own advantages in terms of yield, purity, and scalability. Optimization of these methods continues to be an active area of research, with recent publications focusing on catalyst systems and green solvents to improve the sustainability of the synthesis process.

In conclusion, 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methylcyclopentan-1-ol (CAS No. 2172053-20-0) represents an important addition to the toolkit of modern chemists. Its unique structural features, combined with its versatile applications, make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new properties and potential uses for this molecule, its importance in both academic and industrial settings is likely to grow substantially in the coming years.